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Compound of Interest

Compound Name: Coenzyme Q11

Cat. No.: B1434555 Get Quote

An in-depth exploration of the discovery, characterization, and functional significance of

Coenzyme Q11 (UQ-11), a lesser-known yet vital member of the ubiquinone family. This guide

provides researchers, scientists, and drug development professionals with a comprehensive

overview, including detailed experimental protocols and a comparative analysis with its well-

studied homolog, Coenzyme Q10.

Coenzyme Q11 (UQ-11) is a naturally occurring lipid-soluble molecule essential for cellular

energy production and antioxidant defense. As a member of the coenzyme Q (ubiquinone)

family, it is characterized by a benzoquinone head and a polyisoprenoid tail consisting of 11

isoprene units. While Coenzyme Q10 (UQ-10) is the predominant form in humans, UQ-11 and

other homologs are found in various organisms and play crucial roles in mitochondrial

bioenergetics. This technical guide delves into the discovery, characterization, and

methodologies for studying this specific ubiquinone.

Discovery and Characterization
The discovery of the coenzyme Q family dates back to the 1950s, with the initial isolation and

identification of ubiquinone from mitochondria.[1][2] These compounds were recognized for

their ubiquitous presence in animal tissues and their essential role in the mitochondrial electron

transport chain.[1] The different forms of coenzyme Q are distinguished by the length of their

isoprenoid side chain, which is denoted by the subscript 'n' in Qn.[3]

Coenzyme Q11 is structurally similar to CoQ10, with the key difference being the presence of

an additional isoprene unit in its tail.[3] This seemingly minor structural variation can influence
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the molecule's physicochemical properties, such as its hydrophobicity and mobility within the

mitochondrial membrane, potentially impacting its biological function. The biosynthesis of the

isoprenoid tail is a species-specific process governed by polyprenyl diphosphate synthase

enzymes.[3]

It is crucial to distinguish Coenzyme Q11, the lipid molecule, from Coq11, a protein identified in

yeast (Saccharomyces cerevisiae). Coq11 is a mitochondrial protein that has been shown to be

a necessary component of the coenzyme Q biosynthetic complex, and its absence impairs the

efficient synthesis of coenzyme Q.[4][5][6][7]

Physicochemical Properties
The defining characteristic of Coenzyme Q11 is its extended isoprenoid tail, which imparts a

higher degree of lipophilicity compared to CoQ10. This property influences its interaction with

cell membranes and its function as an electron carrier.

Property Coenzyme Q11 Coenzyme Q10 Reference

Chemical Formula C64H98O4 C59H90O4 [8]

Molar Mass 931.5 g/mol 863.34 g/mol [8]

Isoprenoid Units 11 10 [3]

Synonyms Ubiquinone-11, UQ-11
Ubiquinone-10, UQ-

10, Ubidecarenone
[8][9]

Biological Function and Significance
Like other members of the ubiquinone family, Coenzyme Q11's primary role is within the

mitochondrial electron transport chain (ETC), where it functions as a mobile electron carrier. It

accepts electrons from complexes I and II and transfers them to complex III, a critical step in

the process of oxidative phosphorylation that generates ATP.[3][9]

In its reduced form, ubiquinol-11, it acts as a potent lipid-soluble antioxidant, protecting cellular

membranes from peroxidative damage caused by reactive oxygen species (ROS).[9][10] The

redox cycling between the oxidized (ubiquinone) and reduced (ubiquinol) forms is central to

both its bioenergetic and antioxidant functions.[11]
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While no signaling pathways have been exclusively attributed to Coenzyme Q11, its

antioxidant properties suggest a role in modulating redox-sensitive signaling cascades.

Oxidative stress is known to activate inflammatory pathways, such as those involving NF-κB.[3]

By mitigating oxidative stress, Coenzyme Q11 may indirectly influence these cellular

processes.

Figure 1: Role of the Coenzyme Q pool in the mitochondrial electron transport chain.

Experimental Protocols for Characterization
The analysis of Coenzyme Q11 relies on techniques developed for the broader family of

ubiquinones. The primary challenges in its quantification are its lipophilic nature and the

potential for the reduced form (ubiquinol) to oxidize during sample preparation.

Extraction of Coenzyme Q from Biological Samples
A robust extraction method is critical for accurate quantification. A common approach involves a

two-phase liquid-liquid extraction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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